3-ethoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-ethoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide is a chemical compound that has shown potential in scientific research applications. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of 3-ethoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the production of pro-inflammatory cytokines, suggesting that it may have anti-inflammatory properties.
Biochemical and Physiological Effects:
3-ethoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. It has also been shown to induce apoptosis in cancer cells, leading to their death. In addition, it has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-ethoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide in lab experiments is its potential as a cancer treatment. It has been shown to have antitumor activity in vitro and in vivo, making it a potential candidate for cancer treatment. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop as a drug.
Future Directions
There are several future directions for research on 3-ethoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide. One direction is to further study its mechanism of action and biochemical and physiological effects. This may lead to the development of more effective cancer treatments and anti-inflammatory agents. Another direction is to study the compound's potential use in combination with other drugs to enhance its effectiveness. Additionally, more research is needed to determine the compound's safety and toxicity in humans.
Synthesis Methods
3-ethoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide can be synthesized using various methods, including the reaction of 4-methylphenylisothiocyanate with 3-ethoxybenzoyl chloride in the presence of a base. Another method involves the reaction of 4-methylphenylisothiocyanate with 3-ethoxyaniline in the presence of a base. The yield of the compound varies depending on the method used.
Scientific Research Applications
3-ethoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide has been studied for its potential use in scientific research. It has been shown to have antitumor activity in vitro and in vivo, making it a potential candidate for cancer treatment. It has also been studied for its potential use as an anti-inflammatory agent.
properties
IUPAC Name |
3-ethoxy-N-[(4-methylphenyl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2S/c1-3-21-15-6-4-5-13(11-15)16(20)19-17(22)18-14-9-7-12(2)8-10-14/h4-11H,3H2,1-2H3,(H2,18,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUEPSWQOLZOABR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-ethoxy-N-[(4-methylphenyl)carbamothioyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.